3-[3-(3-Methylphenyl)propyl]aniline

Specification

• Molecular Formula: C16H19N
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 3-[3-(3-methylphenyl)propyl]aniline
• Standard InChI: InChI=1S/C16H19N/c1-13-5-2-6-14(11-13)7-3-8-15-9-4-10-16(17)12-15/h2,4-6,9-12H,3,7-8,17H2,1H3
• Standard InChI Key: GLXHFHPYSRZTOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCCC2=CC(=CC=C2)N

Introduction

3-[3-(3-Methylphenyl)propyl]aniline is an organic compound characterized by its unique structure, which consists of an aniline group attached to a propyl chain that further branches into a 3-methylphenyl group. This compound has a molecular formula of C16H19N and a molecular weight of approximately 225.33 g/mol, although some sources may slightly vary in the reported molecular weight, such as 239.35 g/mol. The presence of both the aniline and the propyl moiety indicates potential applications in pharmaceuticals and materials science due to their reactivity and ability to form various derivatives.

Synthesis Methods

The synthesis of 3-[3-(3-Methylphenyl)propyl]aniline can be achieved through several methodologies. While specific synthesis routes for this compound are not detailed in the available literature, general methods for similar compounds often involve the use of Friedel-Crafts reactions, Grignard reactions, or other coupling reactions to form the necessary carbon-carbon bonds.

Potential Applications

3-[3-(3-Methylphenyl)propyl]aniline has potential applications in various fields due to its reactive functional groups. In pharmaceuticals, it could serve as a precursor for synthesizing drugs with specific biological activities. In materials science, its ability to form derivatives could be exploited for developing new materials with tailored properties.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-[3-(3-Methylphenyl)propyl]aniline, each with unique features and applications:

Compound Name	Structure Similarity	Unique Features
4-Methylphenylpropylamine	Contains a propyl chain and aromatic ring	More potent activity against certain receptors
N,N-Dimethyl-2-(4-methylphenyl)propan-1-amine	Similar propyl chain; dimethyl substitution	Enhanced lipophilicity
4-(Trifluoromethyl)aniline	Aniline base with trifluoromethyl group	Known for greater biological activity

These compounds demonstrate variations in substituents that influence their biological properties and applications, emphasizing the uniqueness of 3-[3-(3-Methylphenyl)propyl]aniline within this context.